Cas no 955236-95-0 (1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

1-Cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea is a synthetic organic compound featuring a cyclohexylurea core linked to a fluorophenyl-substituted pyrrolidinone moiety. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry applications, due to the presence of both hydrogen-bonding (urea) and lipophilic (cyclohexyl, fluorophenyl) groups. The fluorophenyl substitution may enhance metabolic stability, while the pyrrolidinone scaffold could contribute to conformational rigidity, influencing target binding affinity. The compound’s modular design allows for further derivatization, making it a versatile intermediate in drug discovery. Its well-defined synthetic route ensures reproducibility, and its physicochemical properties suggest suitability for exploratory studies in bioactive molecule development.
1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea structure
955236-95-0 structure
Product Name:1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
CAS No:955236-95-0
MF:C18H24FN3O2
MW:333.40046787262
CID:5823819
PubChem ID:16920073
Update Time:2025-06-08

1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]urea
    • 955236-95-0
    • AKOS024644017
    • F2372-0164
    • 1-cyclohexyl-3-{[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl}urea
    • 1-cyclohexyl-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea
    • 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
    • Inchi: 1S/C18H24FN3O2/c19-14-6-8-16(9-7-14)22-12-13(10-17(22)23)11-20-18(24)21-15-4-2-1-3-5-15/h6-9,13,15H,1-5,10-12H2,(H2,20,21,24)
    • InChI Key: HLYXOEPFBNYZGI-UHFFFAOYSA-N
    • SMILES: N(C1CCCCC1)C(NCC1CC(=O)N(C2=CC=C(F)C=C2)C1)=O

Computed Properties

  • Exact Mass: 333.18525518g/mol
  • Monoisotopic Mass: 333.18525518g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 61.4Ų

1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea Pricemore >>

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Additional information on 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955236-95-0): Properties, Applications, and Research Insights

The compound 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 955236-95-0) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and chemical research. With its cyclohexyl and 4-fluorophenyl moieties, this molecule exhibits intriguing physicochemical properties, making it a subject of interest for drug discovery and material science applications. Researchers are particularly drawn to its potential as a bioactive scaffold, given the prevalence of urea derivatives in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea has surged due to their enhanced metabolic stability and membrane permeability. This aligns with the growing trend of fluorine in drug design, a topic frequently searched in academic and industrial circles. The incorporation of a pyrrolidinone ring further enhances its versatility, as this heterocycle is known to improve binding affinity in target proteins.

The synthesis of CAS No. 955236-95-0 typically involves multi-step organic reactions, including urea bond formation and pyrrolidinone ring functionalization. These methods are often optimized for yield and purity, addressing common queries such as "efficient synthesis of fluorinated ureas" or "pyrrolidinone derivatives in medicinal chemistry". Analytical techniques like NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring compliance with regulatory standards.

From a therapeutic perspective, 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea has been explored for its potential interactions with enzymes and receptors. Its urea linkage is a key pharmacophore, often associated with hydrogen bonding capabilities—a hot topic in structure-activity relationship (SAR) studies. Researchers investigating "small molecule modulators" or "targeted drug delivery" frequently cite derivatives of this compound as promising candidates.

Beyond pharmaceuticals, CAS No. 955236-95-0 has applications in material science, particularly in the development of advanced polymers and supramolecular assemblies. Its fluorinated aromatic component contributes to thermal stability, a property highly sought after in high-performance materials. This dual utility in life sciences and material engineering makes it a versatile subject for interdisciplinary research.

Environmental and safety profiles of 1-cyclohexyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea are also under scrutiny, reflecting broader concerns about green chemistry and sustainable synthesis. Recent publications emphasize the need for eco-friendly purification methods, resonating with search trends like "reducing waste in organic synthesis". Proper handling and storage protocols are essential, though the compound is not classified under hazardous categories.

In summary, CAS No. 955236-95-0 represents a compelling case study in modern chemical innovation. Its structural complexity, combined with its applicability across drug discovery and material science, positions it as a valuable entity for future research. As interest in fluorinated bioactive compounds and heterocyclic ureas continues to rise, this compound is likely to remain a focal point for scientific inquiry.

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